N-(4-{[(2,6-dimethoxypyrimidin-4-yl)amino]sulfonyl}phenyl)-3-iodobenzamide

• IUPAC Name: N-[4-[(2,6-dimethoxypyrimidin-4-yl)sulfamoyl]phenyl]-3-iodobenzamide
• InChI: InChI=1S/C19H17IN4O5S/c1-28-17-11-16(22-19(23-17)29-2)24-30(26,27)15-8-6-14(7-9-15)21-18(25)12-4-3-5-13(20)10-12/h3-11H,1-2H3,(H,21,25)(H,22,23,24)
• InChI Key: VFCZILZQHMZXKZ-UHFFFAOYSA-N
• Canonical SMILES: COC1=NC(=NC(=C1)NS(=O)(=O)C2=CC=C(C=C2)NC(=O)C3=CC(=CC=C3)I)OC
• Molecular Formula: C19H17IN4O5S
• Molecular Weight: 540.3 g/mol

Description

“N-(4-{[(2,6-dimethoxypyrimidin-4-yl)amino]sulfonyl}phenyl)-3-iodobenzamide” is a chemical compound with the molecular formula C14H16N4O5S. It is also known by other names such as Sulfadimethoxine N4-Acetate and N-[4-[(2,6-dimethoxypyrimidin-4-yl)sulfamoyl]phenyl]acetamide.

Molecular Structure Analysis

The molecular structure of this compound includes a pyrimidine ring, which is a six-membered ring with two nitrogen atoms, and a sulfonyl group attached to a phenyl ring. The InChI string, which is a textual identifier for chemical substances, for this compound is InChI=1S/C14H16N4O5S/c1-9(19)15-10-4-6-11(7-5-10)24(20,21)18-12-8-13(22-2)17-14(16-12)23-3/h4-8H,1-3H3,(H,15,19)(H,16,17,18).

Physical And Chemical Properties Analysis

This compound has a molecular weight of 352.37 g/mol. The computed properties include a Hydrogen Bond Donor Count of 2, a Hydrogen Bond Acceptor Count of 9, and a Rotatable Bond Count of 8. The exact mass and monoisotopic mass of the compound are both 444.11035554 g/mol.

Scientific Research Applications

Anti-inflammatory Potential

A study investigated the anti-inflammatory potential of a derivative of this compound, specifically N-(4-(N-(2,6-dimethoxypyrimidin-4-yl) sulfamoyl) phenyl) dodecanamide (MHH-II-32) . .

Interaction with Biological Macromolecules

Research has been conducted on the interaction of related compounds with biological macromolecules such as proteins. .

Crystal Structure Analysis

.

Mechanism of Action

Target of Action

It is a derivative of sulfadimethoxine , which is known to inhibit bacterial synthesis of folic acid from para-aminobenzoic acid . Therefore, it is plausible that this compound may have a similar target.

Mode of Action

The compound inhibits zymosan-induced oxidative bursts from whole blood phagocytes and isolated polymorphonuclear cells . Furthermore, it inhibits the production of nitric oxide from lipopolysaccharide-induced J774.2 macrophages . This indicates its in vitro anti-inflammatory efficacy.

Biochemical Pathways

The compound significantly downregulates the mRNA expression of inflammatory markers TNF- α, IL-1 β, IL-2, IL-13, and NF-κB, which are elevated in zymosan-induced generalized inflammation . It also upregulates the expression of the anti-inflammatory cytokine IL-10 .

Result of Action

The compound has an immunomodulatory effect against generalized inflammatory response . It ameliorates inflammation in a mice model of zymosan-induced generalized inflammation . The compound treatment significantly downregulated the mRNA expression of inflammatory markers and upregulated the expression of anti-inflammatory cytokine IL-10 .